Acetamide, 2-bromo-N-methyl-N-2-propynyl-

• CAS RN: 59130-50-6
• Molecular Formula: C6H8BrNO
• Molecular Weight: 190.04 g/mol
• IUPAC Name: 2-bromo-N-methyl-N-prop-2-ynylacetamide
• InChI: InChI=1S/C6H8BrNO/c1-3-4-8(2)6(9)5-7/h1H,4-5H2,2H3
• InChI Key: PNTXUOIEPWRDQO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#C)C(=O)CBr

Description

Acetamide, 2-bromo-N-methyl-N-2-propynyl- is a useful research compound. Its molecular formula is C6H8BrNO and its molecular weight is 190.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 13.8 g (0.2 mol) of N-methylpropargylamine in 20 ml methylene chloride was added dropwise to a stirred and cooled (below 15°C.) solution of 40.2 g (0.2 mol) bromoacetyl bromide and 16 g (0.2 mol) sodium bicarbonate in 250 ml methylene chloride. The reaction mixture was allowed to warm to about 25°C. and stirred for 2 hours. The reaction mixture was then filtered and evaporated under reduced pressure to give an oily residue. The residue was diluted with 150 ml ether to form a two-phase mixture consisting of an ether phase and a dark oil. The ether phase was separated, dried over magnesium sulfate, and evaporated to give 32.3 g of N-methyl-N-propargyl-α-bromoacetamide.